molecular formula C₁₁H₃₄O₇Si₆ B1145621 Undecamethylcyclohexasiloxan-2-ol CAS No. 141102-71-8

Undecamethylcyclohexasiloxan-2-ol

Cat. No.: B1145621
CAS No.: 141102-71-8
M. Wt: 446.9
Attention: For research use only. Not for human or veterinary use.
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Description

Undecamethylcyclohexasiloxan-2-ol (CAS: 141102-71-8) is a cyclic siloxane derivative with a hydroxyl functional group. Siloxanes are organosilicon compounds characterized by alternating silicon-oxygen bonds, often used in industrial and cosmetic applications due to their thermal stability, lubricity, and water-repellent properties.

Properties

CAS No.

141102-71-8

Molecular Formula

C₁₁H₃₄O₇Si₆

Molecular Weight

446.9

Synonyms

Undecamethyl-cyclohexasiloxanol;  2,4,4,6,6,8,8,10,10,12,12-Undecamethyl-cyclohexasiloxan-2-ol; 

Origin of Product

United States

Comparison with Similar Compounds

Structural Analogs and Functional Equivalents

The following compounds share structural similarities (cyclic/aliphatic backbones, hydroxyl groups) or overlapping industrial uses (lubricants, intermediates):

Compound CAS Number Molecular Formula Key Features
Undecamethylcyclohexasiloxan-2-ol 141102-71-8 Not provided Cyclic siloxane with hydroxyl group; limited commercial availability
Dodecan-1-ol Not provided C₁₂H₂₆O Linear aliphatic alcohol; used in surfactants, lubricants; flammable (Flash point: >100°C)
Undecylcyclohexane 54105-66-7 C₁₇H₃₄ Saturated hydrocarbon; low acute toxicity (LD50 >2000 mg/kg, oral)
2-Ethylhexan-1-ol 104-76-7 C₈H₁₈O Branched alcohol; plasticizer precursor; >99.5% purity; moderate skin irritation
Octyldodecanol 5333-42-6 C₂₀H₄₂O Fatty alcohol; used in cosmetics as emollient and slip agent

Physicochemical Properties

  • Undecamethylcyclohexasiloxan-2-ol: No data available on melting/boiling points, solubility, or flammability.
  • Dodecan-1-ol : Solid at room temperature (melting point: 24°C), boiling point: 259°C, low water solubility .
  • 2-Ethylhexan-1-ol : Liquid (boiling point: 184°C), miscible with organic solvents; vapor pressure: 0.3 hPa at 20°C .
  • Octyldodecanol: Viscous liquid; used in formulations requiring high stability and low volatility .

Critical Analysis of Data Gaps and Research Needs

The absence of safety, ecological, and application data for Undecamethylcyclohexasiloxan-2-ol limits its comparison with analogs. Siloxanes generally exhibit lower acute toxicity than aliphatic alcohols but may pose environmental persistence concerns. Further research is required to:

Characterize its physicochemical properties (e.g., solubility, volatility).

Explore industrial applications leveraging its hydroxyl-functionalized siloxane structure.

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